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Compound of Interest

Compound Name: HEI3090

Cat. No.: B15612586 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for laboratory personnel handling HEI3090, a potent P2X7R activator. Adherence to these

protocols is essential to ensure personal safety and prevent contamination.

HEI3090 is a small molecule compound designed for research purposes to activate the P2X7

receptor, a key player in inflammatory and immune responses.[1][2][3][4][5] Due to its potent

biological activity, stringent safety measures are required during handling, storage, and

disposal. This guide outlines the necessary personal protective equipment (PPE), step-by-step

operational procedures, and waste disposal plans to minimize exposure risk.

Personal Protective Equipment (PPE) for HEI3090
Handling
Given the potent nature of HEI3090 and the absence of a specific Material Safety Data Sheet

(MSDS), a conservative approach to PPE is mandatory. The following table summarizes the

required equipment for each stage of the handling process.
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Stage of Handling
Required Personal Protective Equipment
(PPE)

Receiving and Unpacking

- Nitrile gloves (double-gloving recommended)-

Safety glasses with side shields- Laboratory

coat

Weighing and Aliquoting (Solid Form)

- Nitrile gloves (double-gloving mandatory)-

Chemical splash goggles- Full-face respirator

with appropriate cartridges- Disposable gown or

coveralls- Work within a certified chemical fume

hood or containment ventilated enclosure (CVE)

Solution Preparation (in DMSO)

- Nitrile gloves (double-gloving mandatory)-

Chemical splash goggles- Laboratory coat-

Work within a certified chemical fume hood

Administration/Use in Experiments - Nitrile gloves- Safety glasses- Laboratory coat

Waste Disposal
- Nitrile gloves (double-gloving recommended)-

Chemical splash goggles- Laboratory coat

Experimental Workflow for Safe Handling and
Disposal
The following diagram illustrates the standard operating procedure for handling HEI3090 from

receipt to disposal, emphasizing critical safety checkpoints.
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Preparation Phase

Experimental Phase

Disposal Phase

Receiving HEI3090

Secure Storage
(-20°C or -80°C)

Verify Integrity

Weighing & Aliquoting
(in fume hood)

Transport in
Secondary Container

Dissolution in DMSO
(in fume hood)

Use Anti-Static
Weighing Paper

Experimental Use

Label Clearly

Decontaminate Glassware
& Surfaces

Post-Experiment

Collect Waste
(Solid & Liquid)

Dispose as Hazardous
Chemical Waste

Follow Institutional
Guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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